Cas no 139623-72-6 (Cyclohexanenonanoic acid, 2-propyl-, cis-)

Cyclohexanenonanoic acid, 2-propyl-, cis- structure
139623-72-6 structure
Product Name:Cyclohexanenonanoic acid, 2-propyl-, cis-
CAS No:139623-72-6
MF:C18H34O2
MW:282.461366176605
CID:1276353
Update Time:2024-08-03

Cyclohexanenonanoic acid, 2-propyl-, cis- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanenonanoic acid, 2-propyl-, cis-
    • Cyclohexanenonanoic acid, 2-propyl-, cis- (9CI)
    • Inchi: 1S/C18H34O2/c1-2-11-16-13-9-10-14-17(16)12-7-5-3-4-6-8-15-18(19)20/h16-17H,2-15H2,1H3,(H,19,20)/t16-,17+/m0/s1
    • InChI Key: ZSCBFNIBBUBUGO-DLBZAZTESA-N
    • SMILES: [C@@H]1(CCCCCCCCC(O)=O)CCCC[C@@H]1CCC

Computed Properties

  • Exact Mass: 282.25602

Experimental Properties

  • Density: 0.916±0.06 g/cm3(Predicted)
  • Boiling Point: 398.2±10.0 °C(Predicted)
  • PSA: 37.3
  • pka: 4.78±0.10(Predicted)

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